![molecular formula C20H18N2O3 B268580 N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide](/img/structure/B268580.png)
N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide, also known as GW6471, is a selective peroxisome proliferator-activated receptor (PPAR) antagonist. It is a chemical compound that has been used extensively in scientific research for its ability to inhibit PPAR signaling.
Mechanism of Action
N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide acts as a competitive antagonist of PPARα and PPARγ by binding to the ligand-binding domain of the receptor and preventing the binding of endogenous ligands. This results in the inhibition of downstream signaling pathways and the regulation of target genes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Inhibition of PPARα signaling by this compound results in decreased fatty acid oxidation and increased triglyceride accumulation in the liver. Inhibition of PPARγ signaling by this compound results in decreased insulin sensitivity and glucose uptake in adipose tissue.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide in lab experiments is its high potency and specificity for PPARα and PPARγ. This allows researchers to selectively inhibit these receptors and study their specific roles in various biological processes. However, one limitation of using this compound is that it may have off-target effects on other nuclear receptors, which could complicate data interpretation.
Future Directions
There are many future directions for research involving N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide. One area of interest is the role of PPARs in cancer development and progression. PPARs have been shown to play a role in cell proliferation, differentiation, and apoptosis, and their dysregulation has been implicated in various types of cancer. Another area of interest is the development of novel PPAR antagonists with improved selectivity and potency. Finally, the use of this compound in combination with other drugs or therapies may have therapeutic potential for the treatment of various diseases.
Synthesis Methods
The synthesis of N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide involves the reaction of 2-phenoxyethanol with 3-aminophenyl isonicotinate in the presence of a catalyst. The resulting intermediate is then reacted with acetic anhydride to form the final product, this compound. The purity of this compound is typically greater than 98% and it is available commercially.
Scientific Research Applications
N-[3-(2-phenoxyethoxy)phenyl]isonicotinamide has been used extensively in scientific research to study the role of PPARs in various biological processes. PPARs are nuclear receptors that play a critical role in lipid metabolism, inflammation, and glucose homeostasis. This compound is a potent antagonist of PPARα, which is primarily expressed in the liver and regulates lipid metabolism. It has also been shown to inhibit PPARγ, which is primarily expressed in adipose tissue and regulates glucose homeostasis.
properties
Molecular Formula |
C20H18N2O3 |
---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
N-[3-(2-phenoxyethoxy)phenyl]pyridine-4-carboxamide |
InChI |
InChI=1S/C20H18N2O3/c23-20(16-9-11-21-12-10-16)22-17-5-4-8-19(15-17)25-14-13-24-18-6-2-1-3-7-18/h1-12,15H,13-14H2,(H,22,23) |
InChI Key |
MVDMRWWMTJUECR-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCCOC2=CC=CC(=C2)NC(=O)C3=CC=NC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)OCCOC2=CC=CC(=C2)NC(=O)C3=CC=NC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.